Cas no 1361651-34-4 (2,4-Bis(perchlorophenyl)thiazole)

• Product Name: 2,4-Bis(perchlorophenyl)thiazole
• CAS No: 1361651-34-4
• MF: C₁₅HCl₁₀NS
• MW: 581.770132780075
• CID: 4793480
• Update Time: 2025-06-08

2,4-Bis(perchlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(perchlorophenyl)thiazole

• Inchi： 1S/C15HCl10NS/c16-5-3(6(17)10(21)13(24)9(5)20)2-1-27-15(26-2)4-7(18)11(22)14(25)12(23)8(4)19/h1H
• InChI Key： YWEWOSHMPMRHFK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CSC(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=N1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 499
• XLogP3: 10.6
• Topological Polar Surface Area: 41.1

Additional information on 2,4-Bis(perchlorophenyl)thiazole

2,4-Bis(perchlorophenyl)thiazole: A Comprehensive Overview

2,4-Bis(perchlorophenyl)thiazole (CAS No. 1361651-34-4) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique thiazole ring structure and the presence of perchlorophenyl groups, which contribute to its distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, applications, and recent research developments surrounding 2,4-Bis(perchlorophenyl)thiazole.

The molecular formula of 2,4-Bis(perchlorophenyl)thiazole is C₁₈H₈Cl₈N₂S. The compound's molecular weight is 537.95 g/mol. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural feature that imparts various biological activities. The perchlorophenyl groups enhance the compound's lipophilicity and stability, making it a valuable candidate for various applications in medicinal chemistry.

The synthesis of 2,4-Bis(perchlorophenyl)thiazole typically involves multistep reactions. One common approach is the condensation of 2-chloro-4-perchlorobenzaldehyde with thiourea followed by cyclization to form the thiazole ring. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these reactions, making it more feasible for large-scale production.

In terms of biological activity, 2,4-Bis(perchlorophenyl)thiazole has shown promising results in various studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,4-Bis(perchlorophenyl)thiazole exhibits potent inhibitory activity against protein kinases involved in cancer cell proliferation. This finding opens up new avenues for developing targeted therapies for cancer treatment.

Beyond cancer research, 2,4-Bis(perchlorophenyl)thiazole has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. A recent study published in the European Journal of Pharmacology found that 2,4-Bis(perchlorophenyl)thiazole effectively reduces inflammation by modulating the activity of pro-inflammatory cytokines. These findings suggest that the compound could be a valuable candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 2,4-Bis(perchlorophenyl)thiazole have also been investigated to assess its suitability for therapeutic applications. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for oral administration in drug development pipelines.

In addition to its therapeutic potential, 2,4-Bis(perchlorophenyl)thiazole has been studied for its use in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with radioisotopes or fluorescent markers for use in imaging techniques such as positron emission tomography (PET) and fluorescence imaging. This application could enhance the accuracy and sensitivity of diagnostic procedures in clinical settings.

The safety profile of 2,4-Bis(perchlorophenyl)thiazole is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2,4-Bis(perchlorophenyl)thiazole (CAS No. 1361651-34-4) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for practical use.